Cas no 1882615-95-3 (3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one)

• Product Name: 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one
• CAS No: 1882615-95-3
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• CID: 5799721
• PubChem ID: 165483394
• Update Time: 2025-05-26

3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1882615-95-3
• 3-amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one
• EN300-1109510
• 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C10H9ClN2OS/c11-9-4-7(6-15-9)5-13-3-1-2-8(12)10(13)14/h1-4,6H,5,12H2
• InChI Key： JBBRLRXJGUSNHV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CS1)CN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 240.0124118g/mol
• Monoisotopic Mass: 240.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one (CAS No. 1882615-95-3)

The compound 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one (CAS No. 1882615-95-3) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the class of dihydropyridinones, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a chlorothiophene moiety further enhances its reactivity and potential applications in drug discovery.

In recent years, the demand for novel heterocyclic compounds like 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one has surged, driven by the need for innovative therapeutic agents. Researchers are particularly interested in its structure-activity relationship (SAR), as modifications to its core structure could yield derivatives with enhanced efficacy and selectivity. The compound's CAS No. 1882615-95-3 serves as a critical identifier in chemical databases, facilitating its study and commercialization.

One of the key areas of interest surrounding this compound is its potential role in targeted drug delivery systems. With the rise of personalized medicine, molecules like 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one are being explored for their ability to interact with specific biological targets. For instance, its amino and carbonyl functional groups make it a promising candidate for forming hydrogen bonds with proteins, thereby modulating their activity.

The synthesis of 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and green chemistry approaches are being employed to improve yield and reduce environmental impact. These methods align with the growing emphasis on sustainable chemistry, a topic frequently searched by professionals in the field.

From an analytical perspective, the characterization of this compound relies heavily on techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These tools ensure the purity and identity of the compound, which is crucial for its application in high-stakes industries like pharmaceuticals. The CAS No. 1882615-95-3 is often cross-referenced in these analyses to maintain accuracy and compliance with regulatory standards.

Another trending topic related to this compound is its potential use in computational chemistry and molecular docking studies. With the advent of artificial intelligence (AI) in drug discovery, researchers are leveraging in silico models to predict the binding affinity of 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one with various biological targets. This approach not only accelerates the drug development process but also reduces costs associated with experimental trials.

In the agrochemical sector, derivatives of dihydropyridinones are being investigated for their pesticidal and herbicidal properties. The chlorothiophene component in this compound could contribute to its efficacy against resistant strains of pests, addressing a major concern in modern agriculture. This aligns with the increasing search queries around sustainable pest control and eco-friendly agrochemicals.

Safety and regulatory compliance are paramount when working with 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one. While it is not classified as a hazardous material, proper handling and storage are essential to ensure workplace safety. Material Safety Data Sheets (MSDS) for this compound, referenced by its CAS No. 1882615-95-3, provide detailed guidelines for its safe use.

In conclusion, 3-Amino-1-[(5-chlorothiophen-3-yl)methyl]-1,2-dihydropyridin-2-one (CAS No. 1882615-95-3) represents a versatile and promising compound in both pharmaceutical and agrochemical research. Its unique structural attributes, coupled with advancements in synthetic and computational techniques, position it as a valuable candidate for future innovations. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the quest for new therapeutic and agrochemical solutions.